Cas no 1806901-11-0 (Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1806901-11-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4810757
• Update Time: 2025-11-06

Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-3-16-10(15)7-5(2)4-6(8(11)12)14-9(7)13/h4,8H,3H2,1-2H3,(H2,13,14)
• InChI Key： HGFOTESUBBXJLK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(=O)OCC)C(N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1806901-11-0)

Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1806901-11-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a difluoromethyl group and an ethyl carboxylate moiety, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies.

The compound's CAS number 1806901-11-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate, reflects its structural complexity, which includes a pyridine ring substituted with amino, methyl, and difluoromethyl groups. Such features make it a valuable intermediate in synthetic chemistry, particularly for constructing heterocyclic compounds with enhanced bioactivity. Recent studies highlight its role in optimizing crop protection chemicals, addressing global concerns about sustainable agriculture.

In the context of current trends, 1806901-11-0 is often discussed alongside green chemistry principles, as researchers seek eco-friendly synthesis routes. The incorporation of fluorine atoms in its structure is notable, given fluorine's ability to modulate lipophilicity and metabolic stability—a hot topic in medicinal chemistry. Online searches frequently link this compound to queries like "pyridine derivatives in drug design" or "difluoromethyl group applications," underscoring its relevance in cutting-edge science.

From a technical perspective, the ethyl ester group in Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate offers versatility in further derivatization, enabling the creation of amides or acids via hydrolysis. This adaptability is crucial for high-throughput screening in drug development, where rapid structural modifications are essential. Additionally, its crystalline form and solubility profile have been investigated to improve formulation strategies, a key focus area for pharmaceutical innovators.

The compound's potential extends to material science, where its aromatic system and functional groups could contribute to advanced organic electronics. As industries prioritize biodegradable materials, derivatives of CAS 1806901-11-0 may play a role in designing next-generation polymers. This interdisciplinary appeal aligns with search trends exploring "multifunctional pyridine compounds" and "sustainable chemical synthesis," reflecting broader societal shifts toward innovation and environmental responsibility.

Quality control and analytical methods for Ethyl 2-amino-6-(difluoromethyl)-4-methylpyridine-3-carboxylate often involve HPLC and NMR spectroscopy, ensuring purity for research applications. Regulatory compliance, such as REACH documentation, further underscores its safe handling in industrial settings. For researchers, accessing reliable data on 1806901-11-0 is streamlined through platforms like SciFinder and PubChem, which aggregate physicochemical properties and safety information.

In summary, CAS No. 1806901-11-0 represents a nexus of innovation across pharmaceuticals, agriculture, and materials. Its structural ingenuity and adaptability position it as a compound of enduring interest, resonating with contemporary scientific priorities like precision medicine and sustainable technology. As exploration continues, this molecule is poised to contribute meaningfully to solving some of today's most pressing challenges.